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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular structure, bonding, and
synthesis of basketane, a significant polycyclic saturated hydrocarbon. The document focuses
on quantitative data, experimental methodologies, and visual representations of its chemical
pathways, tailored for an audience in chemical research and drug development.

Introduction: The Unique Architecture of Basketane

Basketane (CioH12) is a highly strained, polycyclic hydrocarbon first synthesized in 1966.[1] Its
common name is derived from its distinctive basket-like cage structure.[1][2] Systematically
named pentacyclo[4.4.0.02,5.03,8.0%,”]decane according to IUPAC nomenclature, this molecule
is a member of the cubane family of compounds and serves as a key subject for studying
molecular stability and reactivity in strained organic systems.[3][4] The rigid framework of
basketane is composed of a central four-membered ring bridged by two three-membered
rings, resulting in a total of five fused rings, including multiple cyclobutane and cyclopropane
units.[3]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15799688#bc-rfq
https://www.benchchem.com/product/b15799688/docs?utm_src=pdf-body#basketane-a-comprehensive-technical-guide-on-its-molecular-structure-and-bonding
https://www.benchchem.com/product/b15799688/docs?utm_src=pdf-body#basketane-a-comprehensive-technical-guide-on-its-molecular-structure-and-bonding
https://www.benchchem.com/product/b15799688/docs?utm_src=pdf-body#basketane-a-comprehensive-technical-guide-on-its-molecular-structure-and-bonding
https://en.wikipedia.org/wiki/Basketane
https://en.wikipedia.org/wiki/Basketane
https://www.youngchemist.com/images/mimage044.htm
https://grokipedia.com/page/Basketane
https://pubchem.ncbi.nlm.nih.gov/compound/Basketane
https://www.benchchem.com/product/b15799688/docs?utm_src=pdf-body#basketane-a-comprehensive-technical-guide-on-its-molecular-structure-and-bonding
https://grokipedia.com/page/Basketane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15799688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Molecular Structure and Nomenclature

The chemical formula for basketane is CioH12.[1][2][4] Its structure is a pentacyclic cage with
primary bridgehead carbons at positions 1 and 7. These are connected by two four-carbon
bridges and one direct bond (a zero-carbon bridge).[3] Additional direct bonds at positions 2-5,
3-8, and 4-7 complete the pentacyclic framework.[3]

The IUPAC name, pentacyclo[4.4.0.02,5.03,8.0%,”]decane, provides a precise description of this
intricate structure:

e Pentacyclo: Indicates the presence of five rings in the molecular structure.[3]

e [4.4.0]: Describes the lengths of the carbon bridges connecting the two primary bridgehead
atoms.[3]

e [02,°.03,8.0%,7]: The superscripts denote the locations of the additional zero-length bridges
(direct carbon-carbon bonds) that form the cage.[3]

Bonding, Strain, and Reactivity

The unique geometry of basketane results in significant molecular strain, a key determinant of
its chemical properties.

3.1. Strain Energy

Basketane possesses a high degree of molecular strain due to its constrained polycyclic
structure.[3] Computational studies estimate its total strain energy to be in excess of 100
kcal/mol.[3] This high strain is a cumulative effect of several factors:

e Angle Strain: The C-C-C bond angles within the fused cyclobutane and cyclopropane rings
deviate significantly from the ideal tetrahedral angle of 109.5°, ranging between 90° and
100°.[3]

o Torsional Strain: The rigid structure forces many bonds into eclipsed conformations,
particularly at the bridgeheads, contributing to torsional strain.[3]

e Transannular Strain: Repulsive interactions occur between non-adjacent atoms within the
compact cage structure.[3]
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When compared to other cyclic and polycyclic hydrocarbons, basketane's strain energy is
considerably higher than that of norbornane (17.2 kcal/mol) but less than that of cubane
(approximately 159 kcal/mol).[3]

3.2. Bond Lengths and Angles

X-ray crystallographic data reveal that the average C-C bond lengths in the strained bridges of
basketane are approximately 1.52 A.[3] This is shorter than the typical 1.54 A found in
unstrained alkanes, indicating compression due to the molecule's enforced geometry.[3] The
deviation of bond angles from the ideal 109.5° is a primary contributor to the molecule's high
angle strain.[1]

3.3. Chemical Reactivity

The high strain energy of basketane makes it susceptible to reactions that can relieve this
strain. It undergoes skeletal rearrangements and bond cleavage under certain conditions. For
instance, palladium-catalyzed hydrogenation can cleave specific cyclobutane bonds, leading to
the formation of twistane, a less strained isomer.[3] Silver(l) ions can catalyze the isomerization
of basketane to snoutane.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for basketane.
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Property

Value

Molecular Formula

CioH12[1][2][4]

Molar Mass 132.206 g-mol=1[1][5]

IUPAC Name pentacyclo[4.4.0.02,>.03,8.0%,’]decane[1][3][4]
CAS Number 5603-27-0[1][4]

Melting Point 58-61 °C[3]

Boiling Point ~185 °C at 760 mmHg[3]

Density 1.30 g/cm3[3]

Strain Energy

> 100 kcal/mol[3]

Average C-C Bond Length

~1.52 A[3]

C-C-C Bond Angle Range

90° to 100°[3]

Molecular lon Peak (MS)

m/z 132 (M*)[3]

Experimental Protocols: Synthesis of Basketane

Several synthetic routes to basketane have been developed since its first synthesis in 1966.

5.1. Diels-Alder Based Synthesis

This classic route was independently reported by Masamune and by Dauben and Whalen.[1][3]

o Step 1: Diels-Alder Reaction: The synthesis begins with a [4+2] cycloaddition reaction

between cyclooctatetraene (as the diene) and maleic anhydride (as the dienophile) in

benzene at room temperature. This reaction selectively produces the endo-adduct.[3]

o Step 2: Photochemical [2+2] Cycloaddition: The resulting adduct undergoes an

intramolecular photochemical [2+2] cycloaddition in acetone. This step closes the central

cyclobutane ring to form the caged anhydride intermediate in approximately 40% yield.[1][3]

o Step 3: Hydrolysis and Decarboxylation: The anhydride is hydrolyzed with sodium carbonate

to yield the corresponding diacid. This diacid is then decarboxylated using lead tetraacetate
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in pyridine to afford the unsaturated intermediate, basketene (C1oH10).[3]

o Step 4: Hydrogenation: The final step is the catalytic hydrogenation of basketene over a
palladium on carbon (Pd/C) catalyst, which saturates the double bond to yield basketane.[3]

5.2. Ring Expansion Synthesis from Homocubanone
This approach utilizes a ring expansion strategy starting from a cubane derivative.

o Starting Material: The synthesis begins with homocubanone, a seven-carbon caged ketone.

[3]

o Key Step: Wolff Rearrangement: Homocubanone is reacted with diazomethane (CHzNz2) in
the presence of a silver catalyst (e.g., Ag20). This generates an a-diazoketone intermediate
that undergoes a Wolff rearrangement. A carbene is formed, followed by migratory insertion
to expand the cage structure.[3]

o Final Step: Hydrolysis: The resulting ketene is hydrolyzed to produce basketanone, a ten-
carbon caged ketone, which can then be converted to basketane.[3]

5.3. Alternative Synthesis from 1,4-Benzoquinone and Cyclohexa-1,3-diene
An alternative route with a better overall yield has also been reported.[1]
e Step 1: 1,4-Benzoquinone is first converted to 2,5-dibromo-1,4-benzoquinone.[1]

e Step 2: This dibrominated compound reacts with cyclohexa-1,3-diene in a Diels-Alder
reaction to form a polycyclic diketone.[1]

o Step 3: The diketone undergoes photoisomerization.[1]

o Step 4: A pseudo-Favorskii rearrangement is carried out in a 25% aqueous solution of
sodium hydroxide to give a dicarboxylic acid.[1]

e Step 5: The acid is decarboxylated via a modified Hunsdiecker reaction to yield a dibromide.

[1]
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e Step 6: The final step is a reductive debromination with tributyltin hydride to produce
basketane, with an 11% yield relative to the starting cyclohexa-1,3-diene.[1]

Visualizations of Key Pathways

The following diagrams illustrate the primary synthesis and reactivity pathways of basketane.
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~
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Caption: Diels-Alder based synthesis of basketane.
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Caption: Metal-catalyzed rearrangements of basketane.

Spectroscopic Analysis

Spectroscopic methods are crucial for the structural elucidation of basketane.

o Mass Spectrometry: Confirms the molecular formula CioH12 with a molecular ion peak at m/z
132 (M*). The fragmentation patterns often show the loss of CzHa units, which is consistent
with the strained polycyclic system.[3]

« Infrared (IR) Spectroscopy: The C-H stretching region of the IR spectrum shows slight shifts
to higher vibrational frequencies compared to acyclic alkanes, an effect attributable to the
cage strain.[3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the connectivity and chemical environment of the atoms,
confirming the highly symmetric yet complex structure of the basketane cage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15799688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

